Cas no 208468-77-3 (Ethanone,2-amino-1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-, rel-)

• Product Name: Ethanone,2-amino-1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-, rel-
• CAS No: 208468-77-3
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 242036
• PubChem ID: 54226822
• Update Time: 2025-04-19

Ethanone,2-amino-1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-, rel-
• Piperazine,1-(aminoacetyl)-3,5-dimethyl-, (3R,5S)-rel- (9CI)
• 2-[(3R,5S)-3,5-DIMETHYLPIPERAZIN-1-YL]-2-OXOETHANAMINE
• SCHEMBL7498965
• 2-Amino-1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]ethanone
• 208468-77-3
• Piperazine,1-(aminoacetyl)-3,5-dimethyl-,(3R,5S)-rel-(9ci)

• Inchi： 1S/C8H17N3O/c1-6-4-11(8(12)3-9)5-7(2)10-6/h6-7,10H,3-5,9H2,1-2H3/t6-,7+
• InChI Key： QGKRCKLJPUJYNP-KNVOCYPGSA-N
• SMILES： O=C(CN)N1C[C@@H](C)N[C@@H](C)C1

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.4Ų